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Compound of Interest

Compound Name: Cornuside

Cat. No.: B1239735 Get Quote

An In-depth Exploration of the Molecular Characteristics, Bioactivity, and Signaling Pathways of

a Promising Natural Compound

This technical guide provides a comprehensive overview of Cornuside, a secoiridoid glycoside

with significant therapeutic potential. Tailored for researchers, scientists, and drug development

professionals, this document delves into the core molecular features of Cornuside, its diverse

biological activities, and the intricate signaling pathways it modulates. Detailed experimental

methodologies are provided to facilitate further investigation and application of this compound

in a research setting.

Core Molecular and Physicochemical Properties
Cornuside, isolated from the fruit of Cornus officinalis, possesses a defined molecular

structure that underpins its biological functions. Its fundamental properties are summarized

below.

Property Value Citation

Molecular Formula C₂₄H₃₀O₁₄ [1][2]

Molecular Weight 542.49 g/mol [1][2]

Biological Activities and Therapeutic Potential
Cornuside has demonstrated a range of biological activities, positioning it as a compound of

interest for various therapeutic areas. The primary reported effects include potent anti-
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inflammatory, neuroprotective, and anti-proliferative actions.

Anti-inflammatory Effects
Cornuside exerts significant anti-inflammatory effects by modulating key signaling pathways

and reducing the production of pro-inflammatory mediators.[1][3] Studies have shown that it

can suppress the activation of NF-κB, a critical transcription factor in the inflammatory

response.[1][4] This leads to a dose-dependent decrease in the expression of pro-inflammatory

cytokines such as Interleukin-6 (IL-6), Tumor Necrosis Factor-alpha (TNF-α), and Interleukin-1β

(IL-1β).[1][5]

Neuroprotective Effects
In the context of neurodegenerative diseases like Alzheimer's, Cornuside has shown promise

by alleviating neuronal injury, reducing amyloid plaque pathology, and inhibiting Tau

phosphorylation.[2][5] Its neuroprotective mechanisms are linked to the modulation of astrocyte

activation and the suppression of neuroinflammation and oxidative stress.[2]

Anti-proliferative Activity
Cornuside has been observed to inhibit the proliferation of certain cell types, such as high

glucose-treated mesangial cells, which is relevant to the study of diabetic nephropathy.[1][3]

This anti-proliferative effect is mediated through the inhibition of the PI3K/Akt signaling

pathway.[1]

Key Signaling Pathways Modulated by Cornuside
The therapeutic effects of Cornuside are underpinned by its ability to interact with and

modulate several critical intracellular signaling cascades.

NF-κB Signaling Pathway
Cornuside inhibits the NF-κB signaling pathway by preventing the phosphorylation of IκB-α,

the inhibitory subunit of NF-κB.[1] This action sequesters the p50/p65 heterodimer in the

cytoplasm, preventing its translocation to the nucleus and subsequent transcription of pro-

inflammatory genes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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